Dinitolmide Dinitolmide Dinitolmide, also known as dinitrotoluamide or d. o. t. , belongs to the class of organic compounds known as dinitrotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and exactly two nitro groups. Dinitolmide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinitolmide is primarily located in the cytoplasm.
Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials.
Dinitolmide is a fodder additive for prophylaxis against coccidiosis infections in poultry.
Brand Name: Vulcanchem
CAS No.: 148-01-6
VCID: VC0000635
InChI: InChI=1S/C8H7N3O5/c1-4-6(8(9)12)2-5(10(13)14)3-7(4)11(15)16/h2-3H,1H3,(H2,9,12)
SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N
Molecular Formula: C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5
Molecular Weight: 225.16 g/mol

Dinitolmide

CAS No.: 148-01-6

APIs

VCID: VC0000635

Molecular Formula: C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5

Molecular Weight: 225.16 g/mol

Dinitolmide - 148-01-6

CAS No. 148-01-6
Product Name Dinitolmide
Molecular Formula C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5
Molecular Weight 225.16 g/mol
IUPAC Name 2-methyl-3,5-dinitrobenzamide
Standard InChI InChI=1S/C8H7N3O5/c1-4-6(8(9)12)2-5(10(13)14)3-7(4)11(15)16/h2-3H,1H3,(H2,9,12)
Standard InChIKey ZEFNOZRLAWVAQF-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N
Canonical SMILES CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N
Appearance Powder
Colorform Crystals from dilute alcohol
Yellowish, crystalline solid
Yellowish solid or needles from aqueous ethanol
Melting Point 351 °F (NIOSH, 2016)
177.0 °C
181 °C
181°C
351°F
Physical Description Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials.
Solid
YELLOW CRYSTALLINE POWDER.
Yellowish, crystalline solid.
Description Dinitolmide, also known as dinitrotoluamide or d. o. t. , belongs to the class of organic compounds known as dinitrotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and exactly two nitro groups. Dinitolmide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinitolmide is primarily located in the cytoplasm.
Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials.
Dinitolmide is a fodder additive for prophylaxis against coccidiosis infections in poultry.
Solubility Slight (NIOSH, 2016)
0.00 M
Very slightly soluble in water; soluble in acetone, acetonitrile, and dimethyl formamide
Soluble in dioxane
1 mg/mL
Solubility in water: poor
Slight
Synonyms Coccidot
Dinitolmide
Dinitrotoluamide
Methyldinitrobenzamide
Zoalene
Vapor Pressure 6.78X10-8 mm Hg at 25 °C /Estimated/
PubChem Compound 3092
Last Modified Nov 11 2021
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